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Compound of Interest

Compound Name: Barium metaphosphate

Cat. No.: B080609

Essential Safety and Handling Guide for Barium
Metaphosphate

This guide provides immediate safety, operational, and disposal protocols for the handling of
Barium Metaphosphate in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe and compliant use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Barium metaphosphate is harmful if swallowed or inhaled.[1][2] Strict adherence to PPE
guidelines is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields (conforming to EN 166
or NIOSH approved).[1][3]

Protects against dust particles

and potential splashes.

Hand Protection

Impervious protective gloves
(e.g., Nitrile rubber).[1]

Prevents skin contact. Nitrile
rubber gloves are

recommended.

Body Protection

Long-sleeved clothing or a lab
coat.[1]

Minimizes skin exposure to
dust.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.[1]

Required when dusts are
generated or if ventilation is
inadequate. A P2 filter is

recommended for particulates.

Safe Handling and Storage Protocol

Engineering Controls:

o Always handle Barium metaphosphate in a well-ventilated area, such as a chemical fume

hood, to minimize dust inhalation.[1][2][3]

o Ensure that safety showers and eyewash stations are readily accessible.

Procedural Steps for Handling:

o Preparation: Before handling, ensure all required PPE is inspected and worn correctly.[3]

» Handling: Avoid the formation of dust during handling.[3][4][5] Do not eat, drink, or smoke in

the handling area.[1]

» Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1] Remove and wash contaminated clothing before reuse.[4]

o Storage: Store Barium metaphosphate in a tightly sealed container in a dry, cool, and well-

ventilated place.[1][2][3][5]
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Emergency and First Aid Procedures

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ) ) ) )
respiration. Seek immediate medical attention.

[1](3]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) S
water for at least 15 minutes.[1][3] If irritation

persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to rinse under
Eye Contact i ) i )

the eyelids.[1][3] Seek immediate medical

attention.

Rinse the mouth thoroughly with water. Do not

induce vomiting. Drink plenty of water.[1][3]
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Disposal Plan

Barium metaphosphate waste is classified as hazardous.[1][4]
» Waste Collection: Collect waste material in a suitable, labeled, and closed container.[3][4]

» Disposal: Dispose of the waste at an approved waste disposal plant.[1] All disposal activities
must be in strict accordance with local, state, and federal regulations.[1][4]

¢ Environmental Protection: Do not allow the material to be released into the environment or
enter drains.[3]

Technical Data

The following table summarizes key quantitative data for Barium metaphosphate.
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Property Value

CAS Number 13762-83-9[1][3]

Appearance White Solid[1][4]

Melting Point 1560 °C / 2840 °F[4]

UN Number 1564[1][4]

Transport Hazard Class 6.1 (Toxic substances)[1][2][4]
Packing Group M[1][4]

ACGIH TLV (for soluble Barium compounds):

Occupational Exposure Limit
0.5 mg/m3 (8-hour TWA)[2][6]

Accidental Release Workflow

In the event of a spill, the following workflow must be initiated immediately to ensure safety and
containment.
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Spill Detected

Evacuate Area & Ensure Ventilation

'

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

'

Contain Spill
(Prevent entry into drains)

i

Clean Up Spill
(Sweep or shovel into a suitable container)

i

Label and Seal Container for Hazardous Waste Disposal

i

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Barium Metaphosphate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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barium-metaphosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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